Cas no 799264-47-4 (Nodinitib-1)

Nodinitib-1 structure

Product Name:Nodinitib-1

CAS No:799264-47-4

MF:C₁₄H₁₃N₃O₂S

MW:287.336921453476

MDL:MFCD04322367

CID:1059408

PubChem ID:329825379

Update Time:2024-10-27

Nodinitib-1 Chemical and Physical Properties

Names and Identifiers

- Noditinib-1
- ML130 (Nodinitib-1)
- ML 130
- Nodinitib-1
- CID-1088438
- 1-[(4-Methylphenyl)sulfonyl]-1H-benzimidazol-2-amine
- ML130
- MLS001201458
- 1-(4-methylphenyl)sulfonylbenzimidazol-2-amine
- 1-(Toluene-4-sulfonyl)-1H-benzoimidazol-2-ylamine
- 1-Tosyl-1H-benzo[d]imidazol-2-amine
- SMR000523991
- BAS 07162070
- Noditinib
- Nodithinib 1
- MLS002639479
- GTPL8887
- cid_1088438
- BDBM59542
- (1-tosylbenzimidazol-2-yl)amine
- HMS2819O03
- HMS3651B21
- B
- 1-[(4-Methylphenyl)sulfonyl]-1H-benzimidazol-2-amine (ACI)
- Nodinitib 1
- 1-(4-methylphenyl)sulfonyl-2-benzimidazolamine
- ML-130
- AKOS000641831
- GLXC-02629
- SB19544
- Z57721692
- EN300-7354276
- 1-[(4-Methylphenyl)sulfonyl]-1H-benzimidazol-2-amine;
- ZGB26447
- ML130;CID-1088438
- BRD-K89306950-001-12-5
- 1-(4-methylbenzenesulfonyl)-1H-1,3-benzodiazol-2-amine
- Nodinitib-1, >=98% (HPLC)
- 1-(4-METHYLBENZENESULFONYL)-1,3-BENZODIAZOL-2-AMINE
- s2863
- AS-56296
- CHEMBL1412853
- CCG-25324
- DTXSID10360187
- MLS-0350096.0003
- MLS-0350096.0002
- CHEBI:93561
- 1-[(4-Methylbenzene)sulfonyl]-1H-1,3-benzodiazol-2-amine
- SCHEMBL10107599
- HY-18639
- 799264-47-4
- 1-[(4-Methylphenyl)sulfonyl]-1H-benzimidazol-2-ylamine
- BCP20383
- DA-55543
- AC-35804
- MLS-0350096.0001
- ML130?
- CS-6462
- 1-[(4-METHYLPHENYL)SULFONYL]-1H-1,3-BENZIMIDAZOL-2-AMINE
- 1-(4-methylbenzenesulfonyl)-1h-benzimidazol-2-amine
- SW219809-1
- Q27086963
- MFCD04322367
- C76555
- compound 1c [PMID: 22003428]
- MDL： MFCD04322367
- Inchi： 1S/C14H13N3O2S/c1-10-6-8-11(9-7-10)20(18,19)17-13-5-3-2-4-12(13)16-14(17)15/h2-9H,1H3,(H2,15,16)
- InChI Key： SRFABRWQVPCPRG-UHFFFAOYSA-N
- SMILES： O=S(N1C2C(=CC=CC=2)N=C1N)(C1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 287.07300
Monoisotopic Mass: 287.07284784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 440
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.4
XLogP3: 3.2

Experimental Properties

Boiling Point: 532.5±43.0°C at 760 mmHg
Solubility: DMSO: >10mg/mL
PSA: 86.36000
LogP: 3.82590

Nodinitib-1 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Nodinitib-1 Pricemore >>

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Nodinitib-1 Production Method

Production Method 1

934-32-7

799264-47-4

Reaction Conditions

1.1 Catalysts: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt

Reference

A substituted sulfonamide and its Co (II), Cu (II), and Zn (II) complexes as potential antifungal agents

Diaz, Jorge R. A.; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2016, 31, 51-62

Production Method 2

10605-21-7

799264-47-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled
2.1 Reagents: Triethylamine Solvents: Acetone ; rt; 4 h, rt

Reference

Benzazoles. Part I. Regioselective arylsulfonylation of benzimidazol-2-amine

Kaipnazarov, T. N.; et al, Russian Journal of Organic Chemistry, 2013, 49(1), 108-111

Production Method 3

934-32-7

799264-47-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Acetonitrile , Water ; 1 - 2 h, rt

Reference

Synthesis and biological evaluation of benzimidazole derivatives as potential neuroprotective agents in an ethanol-induced rodent model

Imran, Muhammad ; et al, ACS Chemical Neuroscience, 2021, 12(3), 489-505

Production Method 4

16348-49-5

799264-47-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 0 °C; 3 h, 0 °C → rt

Reference

Practical Synthesis of N-Substituted Cyanamides via Tiemann Rearrangement of Amidoximes

Lin, Chia-Chi; et al, Organic Letters, 2014, 16(3), 892-895

Production Method 5

1885-29-6

799264-47-4

Reaction Conditions

1.1 Reagents: Hydroxylamine Solvents: Ethanol , Water ; 3 h, reflux
2.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 0 °C; 3 h, 0 °C → rt

Reference

Practical Synthesis of N-Substituted Cyanamides via Tiemann Rearrangement of Amidoximes

Lin, Chia-Chi; et al, Organic Letters, 2014, 16(3), 892-895